Cas no 54716-25-5 (13-Tetradecenoic acid, methyl ester)

• Product Name: 13-Tetradecenoic acid, methyl ester
• CAS No: 54716-25-5
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 353872
• PubChem ID: 10014537
• Update Time: 2025-04-19

13-Tetradecenoic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 13-Tetradecenoic acid, methyl ester
• methyl tetradec-13-enoate
• DTXSID60434206
• SCHEMBL9329621
• 13-tetradecenoic acid methylester
• 54716-25-5

• Inchi： 1S/C15H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17-2/h3H,1,4-14H2,2H3
• InChI Key： IUFSQKVORURRJD-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCCC=C)=O

Computed Properties

• Exact Mass: 240.20904
• Monoisotopic Mass: 240.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3